Cas no 102367-67-9 (1,3,4-Thiadiazol-2-amine,5-(3-nitrophenyl)-, hydrochloride (1:1))

• Product Name: 1,3,4-Thiadiazol-2-amine,5-(3-nitrophenyl)-, hydrochloride (1:1)
• CAS No: 102367-67-9
• MF: C₈H₇ClN₄O₂S
• MW: 258.68477845192
• CID: 173923
• PubChem ID: 11971456
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine,5-(3-nitrophenyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine,5-(3-nitrophenyl)-, hydrochloride (1:1)
• 5-(3-nitrophenyl)-1,3,4-thiadiazol-2-amine,hydrochloride
• 1,3,4-Thiadiazole, 2-amino-5-(m-nitrophenyl)-, hydrochloride
• 2-Amino-5-(m-nitrophenyl)-1,3,4-thiadiazole hydrochloride
• 2-Amino-5-m-nitrofenil-1,3,4-tiadiazolo cloridrato
• 2-Amino-5-m-nitrofenil-1,3,4-tiadiazolo cloridrato [Italian]
• 5-(3-Nitro-phenyl)-[1,3,4]thiadiazol-2-ylamin, Hydrochlorid
• 5-(3-nitro-phenyl)-[1,3,4]thiadiazol-2-ylamine, hydrochloride
• AGN-PC-00IZZO
• hydrochloride
• L 1466
• LS-150253
• DTXSID20144970
• 102367-67-9

• Inchi： 1S/C8H6N4O2S.ClH/c9-8-11-10-7(15-8)5-2-1-3-6(4-5)12(13)14;/h1-4H,(H2,9,11);1H
• InChI Key： OPUANQPXMHYQBR-UHFFFAOYSA-N
• SMILES： Cl.S1C(N)=NN=C1C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 257.99801
• Monoisotopic Mass: 257.997824
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126

Experimental Properties

• Boiling Point: 445°Cat760mmHg
• Flash Point: 222.9°C
• PSA: 94.94
• LogP: 3.60190